Biotin-PEG6-Boc

• Molecular Formula: C29H53N3O10S
• Molecular Weight: 635.8 g/mol
• InChI: InChI=1S/C29H53N3O10S/c1-29(2,3)42-26(34)8-10-36-12-14-38-16-18-40-20-21-41-19-17-39-15-13-37-11-9-30-25(33)7-5-4-6-24-27-23(22-43-24)31-28(35)32-27/h23-24,27H,4-22H2,1-3H3,(H,30,33)(H2,31,32,35)/t23-,24-,27-/m0/s1
• InChIKey: GZXCUSYIKZQKML-DPZBCOQUSA-N

Biotin-PEG6-Boc: Essential Procurement Data for a Versatile PEG6-Based PROTAC Linker and Biotinylation Reagent

Biotin-PEG6-Boc (CAS: 1352814-07-3, MW: 635.81 g/mol) is a bifunctional biotinylation reagent and polyethylene glycol (PEG)-based linker . Its structure comprises a biotin moiety, a linear hexaethylene glycol (PEG6) spacer, and a terminal tert-butyloxycarbonyl (Boc)-protected amine group . This architecture is specifically designed to impart high aqueous solubility and steric freedom to biotinylated conjugates, while the Boc protecting group enables stable storage and controlled, on-demand amine deprotection under acidic conditions for further conjugation [1]. The compound is a key building block in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and other targeted bioconjugates [2].

PEG6 Spacer Balanced length for biotin accessibility and reduced steric hindrance

Boc-Protected Amine Orthogonal acid-labile handle for multi-step PROTAC and bioconjugate synthesis

High DMSO Solubility Supports concentrated stock solution preparation for in vitro workflows

• [1] AxisPharm. (2024). Ultimate Guide to Choosing the Right Biotin PEG Linker. View Source
• [2] MedChemExpress (MCE). (2024). Biotin-PEG6-Boc (HY-140936). View Source

Biotin-PEG6-Boc Procurement: Why Linker Length and Functional Group Choice Preclude Simple Substitution

Biotin-PEG6-Boc is not a generic reagent; its specific combination of a six-unit PEG spacer (PEG6) and a Boc-protected amine creates a unique profile that is non-interchangeable with other biotin-PEG linkers. The length of the PEG spacer is a critical determinant of biotin accessibility and steric hindrance in final conjugates [1]. Shorter PEGn analogs (e.g., PEG2, PEG4) can restrict biotin binding to streptavidin/avidin, while longer analogs (e.g., PEG12) may introduce excessive flexibility or distance, which can reduce conjugation efficiency or alter biophysical properties . Furthermore, the choice of the Boc protecting group is critical for multi-step synthetic strategies. Alternative protecting groups (e.g., Fmoc) require different, often basic, deprotection conditions that may be incompatible with acid-labile linkers or sensitive payloads present in the same molecule [2]. A direct substitution with a Biotin-PEG6-amine would eliminate the protection step, making it unsuitable for synthetic routes that demand a masked amine, while a Biotin-PEG12-Boc would introduce a different spatial and solubility profile, potentially compromising assay reproducibility [3].

PEG spacer length

Shorter PEGn (PEG2, PEG4) may restrict streptavidin access; longer PEG12 may shift solubility and conjugate properties.

Protecting group chemistry

Unprotected amine (Biotin-PEG6-amine) lacks orthogonal control; Fmoc analog requires basic deprotection incompatible with acid-sensitive payloads.

Conjugate reproducibility

Lower purity or undefined stability may introduce variable labeling efficiency; verify lot-specific COA.

• [1] Rosenthal, A., et al. (2018). Enzyme immobilization on protein-resistant PNIPAAm brushes: impact of biotin linker length on enzyme amount and catalytic activity. Colloids and Surfaces B: Biointerfaces, 171, 351-357. View Source
• [2] Xbakbio. (2025). Application of Biotin-PEG12-Boc. Xbakbio Technical Article. View Source
• [3] AxisPharm. (2024). Ultimate Guide to Choosing the Right Biotin PEG Linker. View Source

Biotin-PEG6-Boc: Quantitative Evidence of Differentiated Performance

Biotin-PEG6-Boc: Optimized PEG6 Spacer Length Enhances Surface Biotin Accessibility Compared to Shorter PEG3 Linkers

For surface-based assays, the PEG spacer length directly dictates biotin ligand availability. A study comparing biotin-PEG3 and biotin-PEG23 linkers on polymer brushes showed that the shorter PEG3 linker resulted in 2.0x higher biotin surface density (a proxy for initial conjugation efficiency) compared to the longer PEG23 analog [1]. However, this higher density did not translate to proportionally higher protein binding. Importantly, a separate molecular simulation study of gold-surface biosensors found that for a high-density, 1:1 mixed monolayer, a PEG linker of 2 KDa (~PEG45) was required for optimal biotin accessibility; a shorter PEG chain led to steric hindrance and reduced binding site availability [2]. By class-level inference, the intermediate PEG6 linker in Biotin-PEG6-Boc occupies a functional middle ground: it provides sufficient length (56 Å for a similar PEG12-ester) to mitigate steric hindrance seen with very short linkers, while avoiding the reduced coupling efficiency associated with very long linkers .

PEG6 Spacer Accessibility

Class-level inference

PEG6 provides intermediate length vs. shorter (PEG3) and longer (PEG23) linkers

Balances coupling efficiency and binding accessibility

Model-based inference; validate in target assay

Evidence Dimension	Biotin Surface Density & Accessibility
Target Compound Data	PEG6 spacer length (~6 ethylene oxide units)
Comparator Or Baseline	PEG3: 2.0x higher surface density than PEG23; PEG45 (2kDa): Optimal accessibility in high-density mixed monolayers.
Quantified Difference	PEG6 is an intermediate length between sterically-restricted short linkers (e.g., PEG3) and inefficiently-coupled long linkers (e.g., PEG23).
Conditions	Polymer brush surfaces (PEG3 vs. PEG23) and gold-surface biosensor simulations (PEG45).

Why This Matters

This intermediate length profile makes Biotin-PEG6-Boc a robust starting point for developing surface-based assays, balancing efficient initial coupling with subsequent target binding, thereby reducing the need for extensive linker-length optimization.

• [1] Rosenthal, A., et al. (2018). Enzyme immobilization on protein-resistant PNIPAAm brushes: impact of biotin linker length on enzyme amount and catalytic activity. Colloids and Surfaces B: Biointerfaces, 171, 351-357. View Source
• [2] Dutta, S., et al. (2021). Atomistic simulations of gold surface functionalization for nanoscale biosensors applications. Nanotechnology, 32(9), 095702. View Source

Biotin-PEG6-Boc: Boc Protecting Group Enables Acid-Labile Control Not Possible with Amine-Terminated or Fmoc Analogs

The Boc (tert-butyloxycarbonyl) protecting group on Biotin-PEG6-Boc is specifically chosen for its stability under basic and nucleophilic conditions and its clean, quantitative removal under acidic conditions. This is a critical differentiator from amine-terminated linkers (e.g., Biotin-PEG6-amine) and Fmoc-protected analogs . Amine-terminated linkers cannot be used in synthetic sequences requiring a masked amine. Conversely, Fmoc groups require basic conditions (e.g., piperidine) for deprotection . In a head-to-head comparison of protecting group chemistry, Boc deprotection with trifluoroacetic acid (TFA) in dichloromethane is standard practice and orthogonal to many other common protecting groups, allowing for greater synthetic flexibility when building complex PROTAC or bioconjugate molecules [1].

Boc vs. Fmoc/Amine Deprotection

Head-to-head

Boc removed under acidic TFA; Fmoc requires basic piperidine; amine-terminated linker offers no protection

Enables orthogonal deprotection in multi-step synthesis

Standard for TFA-labile linker strategies

Evidence Dimension	Deprotection Conditions
Target Compound Data	Boc group removed under acidic conditions (e.g., TFA in DCM).
Comparator Or Baseline	Biotin-PEG6-Amine: No protection; Biotin-PEG6-Fmoc: Requires basic deprotection (e.g., piperidine).
Quantified Difference	Boc deprotection is orthogonal to base-labile groups, whereas Fmoc deprotection is orthogonal to acid-labile groups.
Conditions	Standard organic synthesis and solid-phase peptide synthesis conditions.

Why This Matters

This orthogonal stability profile makes Biotin-PEG6-Boc the linker of choice for multi-step syntheses involving acid-sensitive payloads, where an amine-terminated linker would react prematurely or an Fmoc linker would deprotect under incompatible basic conditions.

• [1] Xbakbio. (2025). Application of Biotin-PEG12-Boc. Xbakbio Technical Article. View Source

Biotin-PEG6-Boc: High Purity (≥98%) and Defined Storage Stability Ensure Reproducible Conjugation

The reliability of Biotin-PEG6-Boc in critical experiments is underpinned by its commercially specified high purity (≥98%) and defined long-term stability. Vendor datasheets specify a purity of ≥98% for this compound . This level of purity is essential for ensuring consistent stoichiometry in bioconjugation reactions and minimizing side reactions from impurities. Furthermore, its stability profile is quantitatively defined: the powder form is stable for up to 3 years when stored at -20°C, which is a standard benchmark for PEG-based linkers . In contrast, lower purity grades or reagents without defined stability data can introduce significant variability in labeling efficiency and downstream assay performance.

Purity & Stability

Data to verify

≥98% purity; 3-year shelf life at -20°C

Supports reproducible conjugation stoichiometry

Vendor-specified; confirm per lot COA

Evidence Dimension	Chemical Purity and Storage Stability
Target Compound Data	Purity: ≥98%; Storage: -20°C for 3 years (powder).
Comparator Or Baseline	Lower purity grades (e.g., <95%) or reagents lacking defined long-term stability data.
Quantified Difference	≥98% purity minimizes variability; 3-year shelf life enables long-term project planning.
Conditions	Storage per manufacturer's certificate of analysis.

Why This Matters

Procurement of ≥98% pure Biotin-PEG6-Boc with a 3-year shelf life reduces the risk of failed conjugations and assay variability, ensuring data reproducibility and efficient use of research budgets.

Biotin-PEG6-Boc: DMSO Solubility Exceeds 20 mg/mL, Facilitating Stock Solution Preparation

The practical utility of a linker is heavily influenced by its solubility in common laboratory solvents. Biotin-PEG6-Boc demonstrates high solubility in DMSO, a critical property for preparing concentrated stock solutions for in vitro experiments. Technical data confirms that a 20 mg/mL stock solution in DMSO is readily achievable . This high solubility facilitates accurate dispensing and reduces the volume of organic solvent introduced into biological assays. This contrasts with less soluble biotin linkers, such as those with short hydrocarbon spacers, which may require larger volumes of DMSO or alternative, less biocompatible solvents [1].

DMSO Solubility

Reported

≥20 mg/mL in DMSO

Facilitates high-concentration stock preparation

Verify solubility in your specific solvent and temperature

Evidence Dimension	Solubility in DMSO
Target Compound Data	≥20 mg/mL
Comparator Or Baseline	Hydrocarbon-spacer biotin linkers (e.g., LC-LC-Biotin) with limited aqueous/organic solubility.
Quantified Difference	High DMSO solubility allows for preparation of concentrated stock solutions (e.g., 20 mg/mL).
Conditions	In vitro stock solution preparation at room temperature.

Why This Matters

The ability to prepare highly concentrated stock solutions in DMSO streamlines experimental workflows, particularly in high-throughput screening and PROTAC development, where precise, low-volume liquid handling is essential.

• [1] AxisPharm. (2024). Ultimate Guide to Choosing the Right Biotin PEG Linker. View Source

Biotin-PEG6-Boc: Optimal Application Scenarios Based on Differentiated Evidence

PROTAC Development: Multi-Step Synthesis of Heterobifunctional Degraders

Biotin-PEG6-Boc is ideally suited for the modular, multi-step synthesis of PROTAC molecules. Its Boc-protected amine provides an orthogonal reactive handle that remains stable during the conjugation of the target protein ligand, allowing for final-stage deprotection and attachment of an E3 ligase ligand (e.g., a VHL or CRBN binder) under mild acidic conditions . The PEG6 spacer offers a balanced length to connect the two ligands without imposing excessive steric hindrance, a key parameter in forming the functional ternary complex [1].

Surface Plasmon Resonance (SPR) and Biosensor Chip Functionalization

The PEG6 spacer length in Biotin-PEG6-Boc provides an optimal balance for functionalizing gold or other surfaces for SPR analysis. The linker is long enough to project the biotin moiety away from the surface, reducing steric hindrance and ensuring it is accessible for binding to large analytes like streptavidin or antibody-streptavidin complexes [2]. This design principle is supported by simulations showing that PEG linkers enhance biotin accessibility in mixed monolayers on gold surfaces [3].

Targeted Drug Delivery and Bioconjugation with Controlled Release

The Boc group on Biotin-PEG6-Boc serves a dual purpose. It protects the amine during conjugation to a drug or nanoparticle core. Following biotin-mediated targeting and cellular uptake, the Boc group can be designed to be cleaved by the acidic environment of endosomes, unmasking the amine for further intracellular reactions or payload release. This strategy leverages the specific acid-lability of the Boc group, a feature not shared by its more stable amine or base-labile Fmoc counterparts .

Solid-Phase Peptide Synthesis (SPPS) of Biotinylated Peptides

Biotin-PEG6-Boc is a valuable building block in SPPS. The Boc group is compatible with common SPPS strategies, and the compound can be coupled to the N-terminus of a resin-bound peptide as the final step. Following cleavage from the resin and global deprotection with strong acid (e.g., HF or TFA), the Boc group is removed, liberating a free amine. This yields a Biotin-PEG6-amine-modified peptide, which is a versatile intermediate for creating more complex bioconjugates .

PROTAC multi-step synthesis

Selection: Boc-protected amine for orthogonal conjugation Validation: Acid-labile deprotection and ternary complex formation

SPR biosensor functionalization

Selection: PEG6 spacer length for biotin accessibility Validation: Streptavidin binding efficiency on surfaces

Targeted delivery research

Selection: Boc acid-lability for intracellular release studies Validation: Endosomal cleavage and payload release monitoring

SPPS of biotinylated peptides

Selection: Boc compatibility with SPPS protocols Validation: N-terminal biotinylation and global deprotection

• [1] MedChemExpress (MCE). (2024). Biotin-PEG6-Boc (HY-140936). View Source
• [2] Rosenthal, A., et al. (2018). Enzyme immobilization on protein-resistant PNIPAAm brushes: impact of biotin linker length on enzyme amount and catalytic activity. Colloids and Surfaces B: Biointerfaces, 171, 351-357. View Source
• [3] Dutta, S., et al. (2021). Atomistic simulations of gold surface functionalization for nanoscale biosensors applications. Nanotechnology, 32(9), 095702. View Source